Einecs 300-114-3

• CAS No.: 93920-29-7
• Molecular Formula: C20H43NO3
• Molecular Weight: 345.6 g/mol
• IUPAC Name: 2-aminoethanol;16-methylheptadecanoic acid
• InChI: InChI=1S/C18H36O2.C2H7NO/c1-17(2)15-13-11-9-7-5-3-4-6-8-10-12-14-16-18(19)20;3-1-2-4/h17H,3-16H2,1-2H3,(H,19,20);4H,1-3H2
• InChI Key: YLGQIEKZWSXWHK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCCCCCCCCCCCCCC(=O)O.C(CO)N

Description

Einecs 300-114-3 is a chemical compound listed in the European Inventory of Existing Commercial Chemical Substances (EINECS). This inventory includes substances that were on the European Community market between January 1, 1971, and September 18, 1981 . The compound is identified by its unique Einecs number, which helps in tracking and regulating its use in various industries.

Preparation Methods

The preparation methods for Einecs 300-114-3 involve specific synthetic routes and reaction conditions. Industrial production methods typically include:

Synthetic Routes: The compound is synthesized through a series of chemical reactions that involve the use of specific reagents and catalysts. The exact synthetic route can vary depending on the desired purity and yield.

Reaction Conditions: The reactions are carried out under controlled temperature, pressure, and pH conditions to ensure the desired product is obtained.

Chemical Reactions Analysis

Einecs 300-114-3 undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide. This reaction typically results in the formation of oxidized derivatives.

Reduction: Reduction reactions involve the use of reducing agents like sodium borohydride or lithium aluminum hydride, leading to the formation of reduced products.

Substitution: Substitution reactions occur when one functional group in the compound is replaced by another.

Scientific Research Applications

Einecs 300-114-3 has a wide range of scientific research applications, including:

Chemistry: The compound is used as a reagent in various chemical reactions and synthesis processes. It serves as a building block for the synthesis of more complex molecules.

Biology: In biological research, this compound is used to study its effects on cellular processes and metabolic pathways.

Medicine: The compound has potential applications in drug development and pharmaceutical research. It is studied for its therapeutic properties and potential use in treating various diseases.

Industry: this compound is used in the production of industrial chemicals and materials.

Mechanism of Action

The mechanism of action of Einecs 300-114-3 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by:

Molecular Targets: Binding to specific enzymes or receptors in the cell, thereby modulating their activity.

Pathways Involved: Influencing key metabolic pathways such as the Krebs cycle, glycolysis, or signal transduction pathways. .

Comparison with Similar Compounds

Einecs 300-114-3 can be compared with other similar compounds to highlight its uniqueness:

Similar Compounds: Compounds with similar structures or functional groups include Einecs 300-115-4, Einecs 300-116-5, and Einecs 300-117-6.

Uniqueness: This compound may have unique properties such as higher reactivity, specific binding affinity to certain targets, or distinct physical and chemical properties that differentiate it from other similar compounds.